Cas no 38975-38-1 (Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)-)
38975-38-1 structure
Product Name:Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)-
CAS No:38975-38-1
MF:C10H18O3
MW:186.248123645782
CID:1495182
PubChem ID:10856203
Update Time:2025-04-21
Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)-
- DTXSID00446025
- 38975-38-1
- (3R)-3,7-dimethyl-6-oxooctanoic acid
- SCHEMBL6858088
-
- Inchi: 1S/C10H18O3/c1-7(2)9(11)5-4-8(3)6-10(12)13/h7-8H,4-6H2,1-3H3,(H,12,13)/t8-/m1/s1
- InChI Key: SCOSFCLSJUKLDZ-MRVPVSSYSA-N
- SMILES: O=C(C(C)C)CC[C@@H](C)CC(=O)O
Computed Properties
- Exact Mass: 186.12564
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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